Cas no 5545-52-8 (Z-Asp(OtBu)-OH)

Z-asp (otbu) -oh is an aspartic acid derivative

Z-Asp(OtBu)-OH structure

Product Name:Z-Asp(OtBu)-OH

CAS No:5545-52-8

Molecular Formula:C₁₆H₂₁NO₆

Molecular Weight:323.34

MDL:MFCD00042857

CID:45997

PubChem ID:24845267

Z-Asp(OtBu)-OH Properties

Names and Identifiers

- N-Cbz-L-Aspartic acid 4-tert-butyl ester
- N-Benzyloxycarbonyl-L-aspartic acid 4-tert-butyl ester
- Z-Asp(OtBu)-OH
- (2S)-4-[(2-methylpropan-2-yl)oxy]-4-oxo-2-(phenylmethoxycarbonylamino)butanoic acid
- (S)-3-(((Benzyloxy)carbonyl)amino)-5-isopropoxy-5-oxopentanoic Acid
- CBZ-ASP(OBUT)-OH
- L-Aspartic acid,N-[(phenylmethoxy)carbonyl]-, 4-(1,1-dimethylethyl) ester
- Z-Asp(OtBu)-OH.DCHA
- Z-Asp(OtBu)-OH.H2O
- Z-Asp(OtBu)-OH·H2O Z-L-aspartic acid β-tert·butyl ester monohydrate
- Z-Asp(OtBu)-OH•H2O
- Cbz-L-Aspartic 4-tert-butyl ester
- Cbz-L-aspartic acid 4-tert-butyl ester
- Z-Asp(Ot-Bu)-OH,H2O
- Z-Asp-(OtBu)-OH. H20
- Z-Asp-OtBu
- Z-L-Aspartic acid 4-tert-butyl ester
- DTXSID90204015
- NS00033322
- SCHEMBL1143898
- Z-Asp(OtBu)-OH, >=98.0% (TLC)
- 5545-52-8
- (s)-2-benzyloxycarbonylamino-succinic acid-4-tert-butyl ester
- M03044
- 4-tert-Butyl hydrogen N-((phenylmethoxy)carbonyl)-L-aspartate
- (2S)-2-{[(benzyloxy)carbonyl]amino}-4-(tert-butoxy)-4-oxobutanoic acid
- EINECS 226-912-0
- Cbz-Asp(OBut)-OH
- MFCD00042857
- N-Cbz-L-aspartic acid 4-tert-butyl ester
- Z-Asp(O-tBu)-OH
- EN300-7386490
- Cbz-Asp(O-t-Bu)
- AKOS015924110
- CS-W011994
- Z-L-Asp(OtBu)-OH
- N-Cbz-aspartic acid 4-tert-butyl ester
- HY-W011278
- AS-11713
- (S)-2-(benzyloxycarbonylamino)-4-tert-butoxy-4-oxobutanoic acid
- L-Aspartic acid, N-[(phenylmethoxy)carbonyl]-, 4-(1,1-dimethylethyl)ester
- (S)-2-(((Benzyloxy)carbonyl)amino)-4-(tert-butoxy)-4-oxobutanoic acid
- W-105562
- HLSLRFBLVZUVIE-LBPRGKRZSA-N
- AKOS015889943
- (S)-2-Benzyloxycarbonylamino-succinic acid 4-tert-butyl ester
- 4-(1,1-Dimethylethyl) hydrogen N-[(phenylmethoxy)carbonyl]-L-aspartate
- 68JY6S4JWC
- l-aspartic acid, n-[(phenylmethoxy)carbonyl]-, 4-(1,1-dimethylethyl) ester
- DB-030162
- N-(Benzyloxycarbonyl)-L-aspartic acid beta-tert-butyl ester
- +Expand
- MDL： MFCD00042857
- InChIKey： HLSLRFBLVZUVIE-LBPRGKRZSA-N
- Inchi： 1S/C16H21NO6/c1-16(2,3)23-13(18)9-12(14(19)20)17-15(21)22-10-11-7-5-4-6-8-11/h4-8,12H,9-10H2,1-3H3,(H,17,21)(H,19,20)/t12-/m0/s1
- SMILES： O=C(OC(C)(C)C)C[C@@H](C(O)=O)NC(OCC1=CC=CC=C1)=O
- BRN： 2569846

Computed Properties

Exact Mass: 323.136887g/mol
Surface Charge: 0
XLogP3: 1.9
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Rotatable Bond Count: 9
Monoisotopic Mass: 323.136887g/mol
Monoisotopic Mass: 323.136887g/mol
Topological Polar Surface Area: 102Å²
Heavy Atom Count: 23
Complexity: 423
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Tautomer Count: 2
Surface Charge: 0

Experimental Properties

LogP: 2.48870
PSA: 101.93000
Boiling Point: 513.1℃ at 760 mmHg
Melting Point: 70-76°C
Solubility: Soluble in DMSO, and methanol.
Color/Form: White powder
Solubility: Not determined
Specific Rotation: 33.5° (c=1, in CHCl3)
Density: 1.2190

Z-Asp(OtBu)-OH Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00IAD2-1g	L-Aspartic acid, N-[(phenylmethoxy)carbonyl]-, 4-(1,1-dimethylethyl)ester	5545-52-8	98%	1g	$4.00	2024-04-29
A2B Chem LLC	AI52438-1g	Z-Asp(OtBu)-OH	5545-52-8	98%	1g	$4.00	2024-04-19
AAPPTec	AZD106-25g	Z-Asp(OtBu)-OH H2O	5545-52-8		25g	$145.00	2024-07-19
Ambeed	A339928-1g	Z-Asp(OtBu)-OH	5545-52-8	98%	1g	$5.0	2024-07-18
eNovation Chemicals LLC	D694808-25g	N-Cbz-L-aspartic Acid 4-tert-Butyl Ester	5545-52-8	97%	25g	$105	2021-09-27
Fluorochem	M03044-1g	Z-Asp-(OtBu)-OH	5545-52-8	95%	1g	￡10.00	2022-02-28
MedChemExpress	HY-W011278-1g	Z-Asp(OtBu)-OH	5545-52-8		1g	￥200	2024-04-15
TargetMol Chemicals	T66041-1g	Z-Asp(OtBu)-OH	5545-52-8		1g	￥ 165
TRC	B233630-5g	(S)-3-(((Benzyloxy)carbonyl)amino)-5-isopropoxy-5-oxopentanoic Acid	5545-52-8		5g	$ 155.00	2023-04-18
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	H59838-1g	N-Benzyloxycarbonyl-L-aspartic acid 4-tert-butyl ester, 98%	5545-52-8	98%	1g	￥434.00